Cas no 1311867-60-3 (1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane)

• Product Name: 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane
• CAS No: 1311867-60-3
• MF: C₁₇H₂₁N₃OS₂
• MW: 347.498141050339
• CID: 5969487
• PubChem ID: 53573492
• Update Time: 2025-05-20

1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1311867-60-3
• (6-methylsulfanylpyridin-3-yl)-[4-(thiophen-2-ylmethyl)-1,4-diazepan-1-yl]methanone
• AKOS033025835
• 1-[6-(methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane
• Z1081576968
• EN300-26604514
• 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane

• Inchi： 1S/C17H21N3OS2/c1-22-16-6-5-14(12-18-16)17(21)20-8-3-7-19(9-10-20)13-15-4-2-11-23-15/h2,4-6,11-12H,3,7-10,13H2,1H3
• InChI Key： KQGWTEUXOFNLEC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CN1CCN(C(C2C=NC(=CC=2)SC)=O)CCC1

Computed Properties

• Exact Mass: 347.11260465g/mol
• Monoisotopic Mass: 347.11260465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane

Comprehensive Overview of 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane (CAS No. 1311867-60-3)

1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane (CAS No. 1311867-60-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound combines a pyridine ring with a diazepane core, linked via a carbonyl group, and further functionalized with a methylsulfanyl moiety and a thiophene derivative. Such structural complexity makes it a promising candidate for drug discovery and material science applications.

The methylsulfanyl group in this compound is particularly noteworthy, as sulfur-containing functional groups are known to enhance binding affinity to biological targets. This feature aligns with current trends in medicinal chemistry, where researchers are increasingly focusing on sulfur-based pharmacophores to improve drug efficacy and reduce side effects. Additionally, the presence of the thiophene ring introduces aromaticity and potential π-π stacking interactions, which are critical for targeting enzymes and receptors in therapeutic applications.

From a synthetic perspective, 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane exemplifies modern strategies in heterocyclic chemistry. Its synthesis likely involves multi-step reactions, including acylation, nucleophilic substitution, and cyclization, which are topics of high interest in organic chemistry forums and academic discussions. Researchers often search for efficient synthetic routes to such compounds, making this molecule a relevant case study for optimizing yield and purity.

In the context of drug discovery, this compound's diazepane scaffold is a key structural motif found in many CNS-active drugs. The incorporation of a pyridine-thiophene hybrid system could offer novel mechanisms of action, addressing unmet medical needs in neurology or oncology. Recent publications highlight the growing demand for multi-target ligands, and this compound's diverse functional groups position it as a potential candidate for polypharmacology studies.

Beyond pharmaceuticals, CAS No. 1311867-60-3 may have applications in agrochemical innovation. The methylsulfanyl-pyridine unit is structurally analogous to certain pesticide intermediates, suggesting possible utility in crop protection. With the global push toward sustainable agriculture, compounds like this are being explored for their environmental compatibility and target specificity against plant pathogens.

Analytical characterization of 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently discussed in scientific communities, especially regarding structural elucidation challenges in complex heterocycles. The compound's spectral data would provide valuable insights into its conformational preferences and intermolecular interactions.

From a commercial standpoint, the demand for high-purity specialty chemicals like this compound is rising, driven by R&D investments in precision medicine and green chemistry. Suppliers and manufacturers often seek detailed technical specifications, including solubility profiles and stability data, which are critical for scaling up production. This aligns with frequent search queries related to custom synthesis and bulk procurement of research chemicals.

In summary, 1-[6-(Methylsulfanyl)pyridine-3-carbonyl]-4-[(thiophen-2-yl)methyl]-1,4-diazepane represents a compelling intersection of medicinal chemistry, materials science, and process optimization. Its structural versatility and potential applications resonate with contemporary scientific priorities, making it a subject of ongoing investigation and a valuable addition to the toolkit of researchers exploring next-generation bioactive compounds.